1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperazine
Cat. No. B8817230
M. Wt: 288.2 g/mol
InChI Key: BBGBYBKVILNVNE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09388185B2
Procedure details
Sodium triacetoxyborohydride (0.066 g, 0.31 mmol) was added to a solution of 1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperazine (60.0 mg, 0.208 mmol, from Boron Molecular) and 11.0 M aqueous formaldehyde (0.057 mL, 0.62 mmol) in methylene chloride (0.8 mL, 10 mmol) and then the reaction was stirred at r.t. for 1 hour. The mixture was diluted with methylene chloride, washed with saturated NaHCO3, water, brine, then dried over Na2SO4, filtered and concentrated to provide the product which was used in the next step. LCMS calculated for C17H28BN2O2 (M+H)+: m/z=303.2. Found 303.2.
Quantity
60 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[C:1](O[BH-](OC(=O)C)OC(=O)C)(=O)C.[Na+].[CH3:15][C:16]1([CH3:35])[C:20]([CH3:22])([CH3:21])[O:19][B:18]([C:23]2[CH:24]=[C:25]([N:29]3[CH2:34][CH2:33][NH:32][CH2:31][CH2:30]3)[CH:26]=[CH:27][CH:28]=2)[O:17]1.C=O>C(Cl)Cl>[CH3:1][N:32]1[CH2:31][CH2:30][N:29]([C:25]2[CH:26]=[CH:27][CH:28]=[C:23]([B:18]3[O:17][C:16]([CH3:35])([CH3:15])[C:20]([CH3:21])([CH3:22])[O:19]3)[CH:24]=2)[CH2:34][CH2:33]1 |f:0.1|
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Inputs
Step One
|
Name
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|
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Quantity
|
0.066 g
|
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Type
|
reactant
|
|
Smiles
|
C(C)(=O)O[BH-](OC(C)=O)OC(C)=O.[Na+]
|
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Name
|
|
|
Quantity
|
60 mg
|
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Type
|
reactant
|
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Smiles
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CC1(OB(OC1(C)C)C=1C=C(C=CC1)N1CCNCC1)C
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Name
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|
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Quantity
|
0.057 mL
|
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Type
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reactant
|
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Smiles
|
C=O
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Name
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Quantity
|
0.8 mL
|
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the reaction was stirred at r.t. for 1 hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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washed with saturated NaHCO3, water, brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
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to provide the product which
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
|
|
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Type
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|
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Smiles
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CN1CCN(CC1)C1=CC(=CC=C1)B1OC(C(O1)(C)C)(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
